![molecular formula C11H23NO2 B6627844 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol](/img/structure/B6627844.png)
3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol
Overview
Description
3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol, also known as DMBA, is a synthetic compound that has gained popularity in scientific research due to its unique properties. DMBA is a cyclic tertiary amine that contains both a hydroxyl group and an amine group, making it a versatile compound for various applications.
Mechanism of Action
3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol is metabolized in the liver to form a reactive intermediate that can bind to DNA and cause mutations. This can lead to the development of tumors in various organs. 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol has also been shown to induce oxidative stress and inflammation, which can contribute to cancer development.
Biochemical and Physiological Effects:
3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol has been shown to induce tumors in various organs, including the skin, lung, liver, and mammary gland. It has also been shown to cause DNA damage, oxidative stress, and inflammation. Additionally, 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol has been shown to alter gene expression and signal transduction pathways.
Advantages and Limitations for Lab Experiments
3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol is a useful tool for studying the mechanisms of carcinogenesis and the effects of environmental toxins on cancer development. However, it is important to note that 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol is a potent carcinogen and should be handled with care. Additionally, the use of 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol in animal models may not fully replicate the effects of carcinogenesis in humans.
Future Directions
There are several potential future directions for 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol research. One area of interest is the development of new cancer therapies that target the mechanisms of 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol-induced carcinogenesis. Additionally, 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol could be used to study the effects of other environmental toxins on cancer development. Finally, further research is needed to fully understand the biochemical and physiological effects of 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol and its metabolites.
Synthesis Methods
3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol is synthesized through a multistep process that involves the reaction of 3-dimethylaminopropyl chloride with 3-chloro-1,2-propanediol in the presence of a base. The resulting product is then treated with sodium hydroxide to form 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol.
Scientific Research Applications
3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol has been extensively studied for its potential use in cancer research. It has been shown to induce tumors in animal models, making it a useful tool for studying the mechanisms of carcinogenesis. Additionally, 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol has been used to study the effects of environmental toxins on cancer development.
properties
IUPAC Name |
3-[(3,3-dimethylbutylamino)methyl]oxolan-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23NO2/c1-10(2,3)4-6-12-8-11(13)5-7-14-9-11/h12-13H,4-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTNYMDXMSKJDMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CCNCC1(CCOC1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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